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Compound of Interest

Compound Name: C22H24Cl2N6O7S2

CAS No.: 73547-70-3

Cat. No.: B019381

Get Quote

Executive Summary
Ceftazidime Dihydrochloride (CAS: 73547-70-3) is the acid-addition salt of the third-generation

cephalosporin ceftazidime. Unlike the commercially prevalent Ceftazidime Pentahydrate (a

zwitterionic inner salt used in clinical formulations), the dihydrochloride form serves primarily as

a high-purity intermediate in synthesis and a stable reference standard in research.

The structural integrity of this molecule relies on the preservation of the labile

-lactam ring and the specific geometry of the aminothiazole oxime side chain. This guide
provides a rigorous spectroscopic framework for verifying the structure of Ceftazidime
Dihydrochloride, distinguishing it from its zwitterionic counterparts through specific UV, FT-IR,
NMR, and Mass Spectrometry markers.
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Parameter Detail

IUPAC Name

(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-

(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-

oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylate

dihydrochloride

Molecular Formula

Molecular Weight 619.50 g/mol (Salt) / 546.58 g/mol (Free Base)

Key Structural Motifs -Lactam Ring, Dihydrothiazine Ring,

Aminothiazole Side Chain, Pyridinium Group

Molecular Architecture & Stability Logic
The ceftazidime molecule is chemically fragile due to the ring strain of the

-lactam and the potential for

isomerization at the oxime linkage. In the dihydrochloride form, the protonation of the
aminothiazole amine and the carboxylate groups alters the vibrational and magnetic resonance
signatures compared to the pentahydrate.
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Figure 1: Structural logic of Ceftazidime Dihydrochloride showing key functional groups and

protonation sites.
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Spectroscopic Analysis Protocols
UV-Visible Spectroscopy
UV analysis is the first line of defense for checking the integrity of the conjugated system. The

aminothiazole ring coupled with the

-lactam chromophore yields a distinct absorption profile.

Solvent: 0.1 N HCl (Preferred for Dihydrochloride to maintain protonation state).

Concentration:

.

Critical Parameter: The

must be precise. Significant shifts indicate degradation (opening of the

-lactam ring).

Feature
Wavelength (

)
Structural Origin

Primary Band 255 - 260 nm transition of the aminothiazole-

conjugated system.

Secondary Band ~205 nm
End absorption (less

diagnostic).

Degradation Shift to >280 nm
Indicates hydrolysis of the

-lactam ring.

Fourier Transform Infrared (FT-IR) Spectroscopy
FT-IR is the definitive method for distinguishing the Dihydrochloride salt from the Pentahydrate

zwitterion. The protonation of the carboxylate group (
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to

) causes a significant shift in the carbonyl region.

Protocol:

Preparation: KBr Pellet (1-2 mg sample in 200 mg KBr) or ATR (Diamond crystal).

Resolution: 4 cm

.

Scans: 32 scans minimum.

Diagnostic Peaks Table:
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Functional Group
Wavenumber (cm

)

Interpretation for
Dihydrochloride

-Lactam C=O 1760 - 1780

Critical Quality Attribute. Loss

of this peak indicates ring

opening. High frequency due

to ring strain.

Carboxylic Acid C=O 1700 - 1725

Distinct in Dihydrochloride.

(Note: In

Pentahydrate/Zwitterion, this

appears as carboxylate stretch

at ~1600 cm

).

Amide I (C=O) 1650 - 1670
Exocyclic amide linking the

side chain.

C=N (Thiazole) 1530 - 1550
Stretching vibration of the

thiazole ring.

OH / NH Stretch 3200 - 3500

Broad bands. Dihydrochloride

shows broad ammonium (

) character.

Nuclear Magnetic Resonance (NMR)
NMR provides the "fingerprint" of the carbon skeleton. For the dihydrochloride, DMSO-d6 is the

preferred solvent to prevent proton exchange that might occur in

.

Protocol:

Instrument: 400 MHz or higher.

Solvent: DMSO-d6.
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Standard: TMS (0.00 ppm).

H NMR Assignment (DMSO-d6):

Proton (H)

Chemical Shift
(

ppm)

Multiplicity Integration Assignment

Amide NH 9.4 - 9.6 Doublet (d) 1H

Amide proton

coupling to C-7

H.

Pyridinium 8.9 - 9.1 Multiplet 2H
Ortho protons on

pyridinium ring.

Pyridinium 8.1 - 8.6 Multiplet 3H

Meta/Para

protons on

pyridinium ring.

Aminothiazole 7.2 - 7.5 Broad Singlet 2H

Exocyclic amine

(shifts downfield

if protonated).

Thiazole CH 6.7 - 6.9 Singlet (s) 1H
Proton on the

thiazole ring.

-Lactam H-7 5.6 - 5.8
Doublet of

Doublets
1H

Coupled to H-6

and Amide NH.

-Lactam H-6 5.1 - 5.2 Doublet (d) 1H Coupled to H-7.

Gem-Dimethyl 1.4 - 1.5 Singlet (s) 6H

Methyl groups on

the oxime side

chain.
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Technical Insight: The coupling constant (

) between H-6 and H-7 is typically ~5 Hz, characteristic of the cis-stereochemistry

required for biological activity in cephalosporins.

Mass Spectrometry (LC-MS)
Mass spectrometry confirms the molecular weight and fragmentation pattern. Electrospray

Ionization (ESI) in positive mode is standard.

Parent Ion: The salt dissociates in the MS source. You will observe the cation of the free

base.

Observed m/z:

(Calculated for

).

Fragmentation Logic:

m/z 547

468: Loss of Pyridine (

, mass 79). This is the most facile cleavage.

m/z 468

396: Loss of the oxime side chain fragment.

Analytical Workflow & Decision Tree
This workflow ensures that the "Dihydrochloride" salt is correctly identified and distinguished

from the "Pentahydrate" or degradation products.
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Sample: Ceftazidime Dihydrochloride

Step 1: Solubility Check
(Soluble in water, slightly soluble in EtOH)

Step 2: UV-Vis (0.1N HCl)
Check Lambda max ~257 nm

Step 3: FT-IR (Solid State)
Check for -COOH peak at ~1720 cm-1

(Absent in Zwitterion/Pentahydrate)

Step 4: 1H NMR (DMSO-d6)
Confirm Integral Ratio:

Pyridinium (5H) : Dimethyl (6H)

Decision Point

CONFIRMED:
Ceftazidime Dihydrochloride

All Specs Met

MISMATCH:
Likely Pentahydrate (Zwitterion)

IR: 1720 absent
NMR: Shifts match Zwitterion

FAIL:
Degraded (Ring Open)

UV: >280nm shift
IR: 1780 disappeared

Click to download full resolution via product page

Figure 2: Step-by-step analytical decision tree for structural verification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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